1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione

• Molecular Formula: C29H28N2S
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 1-(3,3-diphenylpropyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4-thione
• InChI: InChI=1S/C29H28N2S/c32-29-26-18-10-11-19-27(26)31(28(30-29)24-16-8-3-9-17-24)21-20-25(22-12-4-1-5-13-22)23-14-6-2-7-15-23/h1-9,12-17,25H,10-11,18-21H2
• InChI Key: MGRAZQDIPJZMRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=S)N=C(N2CCC(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

The compound 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione is a quinazoline derivative featuring a partially hydrogenated bicyclic core (positions 5–8 are saturated), a thione group at position 4, and bulky aromatic substituents. The 3,3-diphenylpropyl group at position 1 and the phenyl group at position 2 contribute to its lipophilic character, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability.

Preparation Methods

The synthesis of 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinazoline Core: This can be achieved through the cyclization of appropriate precursors, such as anthranilic acid derivatives, with formamide or other suitable reagents.

Substitution Reactions: The phenyl and diphenylpropyl groups are introduced through substitution reactions, often using Grignard reagents or organolithium compounds.

Industrial production methods may involve optimization of these steps to enhance yield and purity, including the use of catalysts and controlled reaction conditions.

Chemical Reactions Analysis

1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the thione group to a thiol or other reduced forms.

Substitution: The phenyl and diphenylpropyl groups can participate in electrophilic aromatic substitution reactions.

Hydrolysis: Under acidic or basic conditions, the compound can undergo hydrolysis to yield different products.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4), reducing agents like lithium aluminum hydride (LiAlH4), and various acids or bases for hydrolysis.

Scientific Research Applications

Pharmacological Properties

The compound has been studied for its potential pharmacological effects, particularly in the context of neurological disorders. Research indicates that derivatives of diphenylpropylamines exhibit improved anti-cholinergic properties. This suggests that 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione may have applications in treating conditions like Alzheimer's disease and other cognitive impairments by modulating cholinergic signaling pathways .

Antioxidant Activity

Recent studies have highlighted the antioxidant properties of compounds similar to 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione. These compounds can inhibit free radicals and lipid peroxidation processes. This characteristic positions them as potential agents for preventing oxidative stress-related diseases .

Quantitative Structure-Activity Relationship (QSAR)

Quantitative Structure-Activity Relationship modeling has been applied to understand the biological activity of this compound better. By analyzing the relationship between chemical structure and biological effect, researchers can predict the efficacy of similar compounds in various therapeutic areas . This computational approach aids in the design of new derivatives with enhanced activity.

Neuroprotective Effects

A study focused on the neuroprotective effects of 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione demonstrated its ability to reduce neuronal cell death in vitro. The compound showed promise in protecting against oxidative stress-induced damage in neuronal cultures. This finding suggests that it could be further developed as a therapeutic agent for neurodegenerative diseases .

Anticancer Activity

Another area of investigation is the anticancer potential of this compound. Preliminary studies indicate that it may inhibit the proliferation of certain cancer cell lines by inducing apoptosis. The mechanisms involved include modulation of apoptotic pathways and inhibition of cell cycle progression. These findings warrant further exploration into its use as an adjunct therapy in cancer treatment .

Mechanism of Action

The mechanism of action of 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione involves its interaction with molecular targets, such as enzymes or receptors. The compound’s quinazoline core can bind to active sites of enzymes, inhibiting their activity or modulating their function. The phenyl and diphenylpropyl groups enhance its binding affinity and specificity, potentially affecting various biochemical pathways.

Comparison with Similar Compounds

Core Structure Variations

• 1-(3-Hydroxypropyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione (C17H20N2OS, MW 300.42 g/mol): This analog shares the tetrahydroquinazoline-thione scaffold but substitutes the 3,3-diphenylpropyl group with a smaller 3-hydroxypropyl chain at position 1. However, this modification may reduce affinity for hydrophobic binding pockets in biological targets .

Thione Group Reactivity

The thione (C=S) group in the target compound is less nucleophilic than a thiol (C–SH) but can participate in metal coordination and hydrogen bonding. This contrasts with acetamide analogs (e.g., 40005), where the carbonyl group offers stronger hydrogen-bond acceptor capacity .

Physicochemical Properties and Pharmacokinetic Predictions

Property	Target Compound	3-Hydroxypropyl Analog (C17H20N2OS)
Molecular Weight	~432.5 g/mol (estimated)	300.42 g/mol
LogP (Predicted)	High (~6.5)	Moderate (~3.2)
Solubility	Low (lipophilic substituents)	Higher (polar hydroxy group)

The diphenylpropyl group in the target compound significantly increases molecular weight and lipophilicity, which may limit aqueous solubility but enhance tissue penetration. In contrast, the hydroxypropyl analog’s lower logP suggests better solubility, albeit with reduced membrane permeability .

Biological Activity

1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological evaluation, and mechanisms of action based on recent studies.

• Molecular Formula : C26H30N2S
• Molecular Weight : 430.60 g/mol
• IUPAC Name : 1-(3,3-diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione

Anticancer Activity

Recent studies have highlighted the anticancer properties of compounds similar to 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione. For instance:

• Cytotoxicity Assays : The compound was evaluated against various cancer cell lines using the MTT assay. Results indicated significant cytotoxic effects on MCF-7 breast cancer cells with IC50 values lower than those of standard treatments like Tamoxifen .

Compound	Cell Line	IC50 (µM)	Reference
1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione	MCF-7	<10
Tamoxifen	MCF-7	~10

The mechanisms underlying the anticancer activity include:

• Apoptosis Induction : The compound has been shown to induce apoptosis in cancer cells through the activation of caspase pathways.
• Cell Cycle Arrest : It causes G0/G1 phase arrest in MCF-7 cells, preventing further proliferation.

Structure-Activity Relationship (SAR)

The structure of 1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione plays a crucial role in its biological activity. Modifications in the diphenylpropyl moiety have been linked to enhanced potency against cancer cell lines .

Study 1: Synthesis and Evaluation

In a study focused on related compounds featuring quinazoline derivatives:

• Synthesis : Various derivatives were synthesized and tested for biological activity.
• Findings : Compounds with extended phenyl groups exhibited increased cytotoxicity compared to their simpler analogs .

Study 2: Comparative Analysis with Other Anticancer Agents

A comparative study was conducted with other known anticancer agents:

Compound	Mechanism of Action	Efficacy
1-(3,3-Diphenylpropyl)-2-phenyl-1,5,6,7,8-pentahydroquinazoline-4-thione	Apoptosis induction	High
Doxorubicin	DNA intercalation	Moderate
Cisplatin	DNA cross-linking	High

The results indicated that while doxorubicin and cisplatin are effective against various cancers through different mechanisms, the novel compound showed a unique pathway that may reduce side effects associated with traditional chemotherapeutics .